Cas no 850021-28-2 (1-(Adamantan-1-yl)-3-(2-chloropropanoyl)urea)

• Product Name: 1-(Adamantan-1-yl)-3-(2-chloropropanoyl)urea
• CAS No: 850021-28-2
• MF: C₁₄H₂₁ClN₂O₂
• MW: 284.781742811203
• CID: 3107901
• PubChem ID: 4961825
• Update Time: 2025-10-29

1-(Adamantan-1-yl)-3-(2-chloropropanoyl)urea Chemical and Physical Properties

Names and Identifiers

• N-[(1-adamantylamino)carbonyl]-2-chloropropanamide
• Z85917611
• HMS2568D06
• 2-Chloro-N-[(tricyclo[3.3.1.13,7]dec-1-ylamino)carbonyl]propanamide
• DTXSID301162838
• AJB02128
• CHEMBL1524042
• SR-01000064331
• SR-01000064331-1
• N-(1-adamantylcarbamoyl)-2-chloropropanamide
• EN300-12213
• G38711
• AKOS008987430
• MLS000417929
• 850021-28-2
• SMR000264716
• 1-(adamantan-1-yl)-3-(2-chloropropanoyl)urea
• 1-(Adamantan-1-yl)-3-(2-chloropropanoyl)urea

• Inchi： 1S/C14H21ClN2O2/c1-8(15)12(18)16-13(19)17-14-5-9-2-10(6-14)4-11(3-9)7-14/h8-11H,2-7H2,1H3,(H2,16,17,18,19)
• InChI Key： HMFCJXUBWSMHRG-UHFFFAOYSA-N
• SMILES： ClC(C)C(NC(NC12CC3CC(CC(C3)C1)C2)=O)=O

Computed Properties

• Exact Mass: 284.1291556Da
• Monoisotopic Mass: 284.1291556Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 58.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic carbonic acids and derivatives Ureas Ureides

Additional information on 1-(Adamantan-1-yl)-3-(2-chloropropanoyl)urea

Comprehensive Overview of 1-(Adamantan-1-yl)-3-(2-chloropropanoyl)urea (CAS No. 850021-28-2)

1-(Adamantan-1-yl)-3-(2-chloropropanoyl)urea (CAS No. 850021-28-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. The compound combines the rigid adamantane moiety with a chloropropanoylurea group, creating a molecule with intriguing physicochemical properties. Researchers are particularly interested in its potential as a building block for drug discovery, especially in targeting neurological and metabolic disorders.

The adamantane core is known for its high stability and lipophilicity, which enhances membrane permeability—a critical factor in drug design. Meanwhile, the 2-chloropropanoyl segment introduces reactivity that can be exploited for further derivatization. This dual functionality makes 1-(Adamantan-1-yl)-3-(2-chloropropanoyl)urea a versatile intermediate in synthetic chemistry. Recent studies have explored its role in modulating enzyme activity, particularly in the context of neurodegenerative diseases like Alzheimer's and Parkinson's, which are hot topics in current biomedical research.

From a synthetic perspective, the compound's urea linkage offers hydrogen-bonding capabilities, making it valuable for molecular recognition applications. Its chloro substituent also allows for nucleophilic substitution reactions, enabling the creation of diverse analogs. These features align with the growing demand for small-molecule modulators in drug development, as highlighted by trends in high-throughput screening and fragment-based drug design.

In the context of green chemistry, researchers are investigating sustainable synthesis routes for 1-(Adamantan-1-yl)-3-(2-chloropropanoyl)urea to minimize environmental impact. This aligns with the broader industry shift toward eco-friendly synthesis and reduced waste generation. Computational chemistry tools, such as molecular docking and QSAR modeling, are also being employed to predict its bioactivity and optimize its properties, reflecting the integration of AI-driven drug discovery in modern research.

Another area of interest is the compound's potential role in prodrug development. The adamantane group’s ability to improve pharmacokinetics could make it a candidate for enhancing drug delivery systems, a topic frequently searched in relation to nanomedicine and targeted therapy. Additionally, its stability under physiological conditions makes it suitable for long-acting formulations, addressing the need for reduced dosing frequency in chronic diseases.

Quality control and analytical characterization of 1-(Adamantan-1-yl)-3-(2-chloropropanoyl)urea are critical for its application. Techniques like HPLC, NMR, and mass spectrometry are routinely used to ensure purity and confirm structure. These methods are essential for meeting regulatory standards in pharmaceutical manufacturing, a concern often raised in queries about GMP compliance and batch consistency.

In summary, 1-(Adamantan-1-yl)-3-(2-chloropropanoyl)urea represents a compelling case study in the intersection of medicinal chemistry and material science. Its multifaceted applications—from drug discovery to sustainable synthesis—make it a subject of ongoing exploration. As the scientific community continues to tackle challenges like drug resistance and precision medicine, compounds like this will likely play a pivotal role in shaping future innovations.